Cas no 2411291-15-9 (N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide)

• Product Name: N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide
• CAS No: 2411291-15-9
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 5935317
• PubChem ID: 165771094
• Update Time: 2025-10-30

N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide
• EN300-26596559
• Z3952174358
• 2411291-15-9
• N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]but-2-ynamide

• Inchi： 1S/C14H13N3O2/c1-3-6-13(18)15-9-12-10-7-4-5-8-11(10)14(19)17(2)16-12/h4-5,7-8H,9H2,1-2H3,(H,15,18)
• InChI Key： MQZIDCNERMOLRU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CNC(C#CC)=O)=NN1C

Computed Properties

• Exact Mass: 255.100776666g/mol
• Monoisotopic Mass: 255.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide

Comprehensive Overview of N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide (CAS No. 2411291-15-9)

In the realm of pharmaceutical and organic chemistry, N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide (CAS No. 2411291-15-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its phthalazine core and ynamide functional group, represents a promising candidate for drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, biological activity, and molecular interactions, making it a subject of interest in both academic and industrial settings.

The chemical structure of N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide features a 3-methyl-4-oxo-3,4-dihydrophthalazine moiety linked to a but-2-ynamide group. This combination imparts distinct electronic and steric properties, which are crucial for its reactivity and potential applications. Recent studies have highlighted its role in enzyme inhibition and signal transduction modulation, aligning with the growing demand for targeted therapies in precision medicine. The compound's CAS No. 2411291-15-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

One of the most searched topics related to this compound is its synthesis optimization. Researchers are keen on developing efficient and scalable methods to produce N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide with high yield and purity. Green chemistry principles, such as catalyst-free reactions and solvent minimization, are being applied to reduce environmental impact. Additionally, computational tools like density functional theory (DFT) are employed to predict reaction pathways and optimize conditions, reflecting the integration of AI-driven drug design in modern research.

The biological evaluation of this compound is another area of intense investigation. Preliminary data suggest that N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide may exhibit activity against specific kinase targets, which are implicated in various diseases. This aligns with the broader trend of kinase inhibitor development, a hot topic in oncology and autoimmune research. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, is also under scrutiny to assess its viability as a drug candidate.

From a material science perspective, the ynamide functionality in N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide offers opportunities for polymer modification and surface functionalization. Its ability to participate in click chemistry reactions makes it valuable for creating advanced materials with tailored properties. This versatility has sparked interest in industries ranging from biomedical engineering to electronics, where customized materials are in high demand.

In conclusion, N-(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methylbut-2-ynamide (CAS No. 2411291-15-9) stands at the intersection of multiple scientific disciplines. Its structural uniqueness, synthetic accessibility, and diverse applications make it a compelling subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in drug discovery, material science, and beyond.